N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-(3-chloro-4-methoxyphenyl)benzamide
• InChI: InChI=1S/C20H17ClN2O4S/c1-27-19-12-11-16(13-18(19)21)22-20(24)14-7-9-15(10-8-14)23-28(25,26)17-5-3-2-4-6-17/h2-13,23H,1H3,(H,22,24)
• InChI Key: IIJUNCGHFFGQMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3)Cl
• Molecular Formula: C20H17ClN2O4S
• Molecular Weight: 416.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide, also known as CM-PBZ, is a chemical compound that has been synthesized for various scientific research applications. This compound has gained interest due to its potential as a therapeutic agent for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide is not fully understood. However, studies have shown that N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide inhibits the activity of the proteasome, a cellular complex responsible for the degradation of proteins. By inhibiting the proteasome, N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide can induce cell cycle arrest and apoptosis in cancer cells. In addition, N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide can reduce inflammation by inhibiting the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory genes.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide induces cell cycle arrest and apoptosis by inhibiting the proteasome. In addition, N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide can reduce the expression of anti-apoptotic proteins and increase the expression of pro-apoptotic proteins. In animal models of inflammatory bowel disease and rheumatoid arthritis, N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide reduces inflammation by inhibiting the activity of NF-κB.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide in lab experiments is its high purity and yield. The synthesis method for N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide has been optimized to produce a compound with a high degree of purity. In addition, N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide has been shown to be stable under various conditions, making it suitable for long-term experiments. However, one of the limitations of using N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide is its potential toxicity. Studies have shown that N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide can induce liver damage and renal toxicity in animal models.

Future Directions

There are various future directions for the study of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide. One potential direction is the development of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide derivatives with improved efficacy and reduced toxicity. Another direction is the study of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide in combination with other therapeutic agents for the treatment of cancer and inflammatory diseases. In addition, the mechanism of action of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide needs to be further elucidated to fully understand its therapeutic potential. Finally, the safety and toxicity of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide need to be further studied to determine its potential as a therapeutic agent in humans.
Conclusion:
In conclusion, N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide is a chemical compound that has gained interest due to its potential as a therapeutic agent for the treatment of various diseases. The synthesis of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide has been optimized to produce a compound with a high degree of purity. N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects, including the inhibition of the proteasome and the reduction of inflammation. However, the potential toxicity of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide needs to be further studied to determine its safety as a therapeutic agent in humans.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide has been studied for its potential therapeutic effects in various diseases. One of the most significant applications of N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide is its potential as an anti-cancer agent. Studies have shown that N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(3-chloro-4-methoxyphenyl)-4-[(phenylsulfonyl)amino]benzamide has also been studied for its potential as an anti-inflammatory agent. It has been shown to reduce inflammation in animal models of inflammatory bowel disease and rheumatoid arthritis.